Cas no 326913-52-4 (N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide)

• Product Name: N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide
• CAS No: 326913-52-4
• MF: C₁₇H₁₁ClFN₃O₃
• MW: 359.738946199417
• CID: 6390906
• PubChem ID: 9660819
• Update Time: 2025-11-01

N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide
• N'-[(Z)-AMINO(6-CHLORO-2-OXO-2H-CHROMEN-3-YL)METHYLIDENE]-3-FLUOROBENZOHYDRAZIDE
• SR-01000079671
• SR-01000079671-1
• N'-[(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene]-3-fluorobenzohydrazide
• AKOS001014077
• Z56769870
• 326913-52-4
• F0110-0175

• Inchi： 1S/C17H11ClFN3O3/c18-11-4-5-14-10(6-11)8-13(17(24)25-14)15(20)21-22-16(23)9-2-1-3-12(19)7-9/h1-8H,(H2,20,21)(H,22,23)
• InChI Key： SMBJULNHZSCLLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(/C(/N)=N/NC(C1C=CC=C(C=1)F)=O)C(=O)O2

Computed Properties

• Exact Mass: 359.0472971g/mol
• Monoisotopic Mass: 359.0472971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide

Introduction to N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide (CAS No. 326913-52-4)

N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 326913-52-4, belongs to a class of molecules that exhibit promising properties in various pharmacological applications. The presence of multiple functional groups, including an amino group, a chloro-substituted chromenone core, and a fluorobenzohydrazide moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The chromenone core is a well-known structural motif in medicinal chemistry, often associated with antioxidant, anti-inflammatory, and antimicrobial properties. In particular, the 6-chloro-2-oxo-2H-chromen-3-yl part of the molecule imparts electrophilic characteristics, which can be exploited in various synthetic pathways. This feature is particularly relevant in the development of drug candidates that require specific interactions with biological targets. The fluorine atom in the benzohydrazide segment enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for oral administration.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have suggested that the amino group and the fluorobenzohydrazide moiety may interact with specific amino acid residues in protein targets, leading to modulatory effects on cellular pathways. For instance, preliminary docking studies have indicated potential interactions with enzymes involved in inflammation and oxidative stress, which are key factors in various chronic diseases.

The synthesis of N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the condensation of a suitable chromenone derivative with a fluorobenzohydrazide precursor, followed by functional group transformations to introduce the necessary substituents. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both reaction times and waste generation.

In terms of biological activity, this compound has shown promising results in preclinical studies. Specifically, it has demonstrated inhibitory effects on enzymes such as lipoxygenase and cyclooxygenase, which are implicated in inflammatory responses. The chloro-substituent on the chromenone ring enhances these effects by improving binding affinity. Additionally, the fluorine atom contributes to enhanced bioavailability, allowing for more effective therapeutic outcomes.

The pharmaceutical industry is increasingly interested in developing small molecule inhibitors that target specific enzymatic pathways without causing significant side effects. N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide fits well within this paradigm due to its dual functionality as both an inhibitor and a modulator of cellular processes. Its structural complexity allows for fine-tuning of its pharmacological properties through structural analogs, providing a rich framework for drug discovery efforts.

Future research directions may explore the use of this compound as a lead molecule for developing novel therapeutics. By leveraging structure-based drug design principles, chemists can modify specific regions of the molecule to enhance its potency and selectivity. For example, replacing the fluorobenzohydrazide moiety with other heterocyclic groups could lead to new derivatives with distinct biological profiles.

The role of computational tools in rational drug design cannot be overstated. Molecular modeling software has become indispensable in predicting how modifications to a molecule will affect its biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly. N'-(1Z)-amino(6-chloro-2-oxo-2H-chromen-3-yl)methylidene-3-fluorobenzohydrazide serves as an excellent example of how these technologies can be harnessed to develop innovative drug candidates.

In conclusion, N'-(1Z)-amino(6-chloro-2-oxyso-octahydrophenanthrenesulfonyl)benzamide (CAS No. 32691352) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable scaffold for further chemical and biological exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.